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Compound of Interest

Compound Name: Dicrotophos

Cat. No.: B1670484

An In-depth Technical Guide for Researchers and Scientists

Introduction

Dicrotophos is a potent organophosphate insecticide and acaricide known for its systemic and
contact activity against a broad spectrum of agricultural pests.[1][2][3] A comprehensive
understanding of its physicochemical properties is paramount for professionals in
environmental science, toxicology, and drug development to predict its environmental fate,
bioavailability, and toxicological profile. This technical guide provides a detailed summary of the
core physicochemical characteristics of Dicrotophos, outlines the standardized experimental
protocols for their determination, and visually elucidates its primary mechanism of action
through signaling pathway diagrams.

Physicochemical Properties of Dicrotophos

The following tables summarize the key physicochemical properties of Dicrotophos, compiled
from various scientific and regulatory sources. These parameters are crucial for modeling its
behavior in biological and environmental systems.

Table 1: General and Physical Properties of Dicrotophos
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Property Value Source(s)
Chemical Formula CsHisNOsP [2][3]
Molecular Weight 237.19 g/mol [2][3]
Appearance Yellow to brown liquid [2]
Odor Mild ester-like [2]
Density 1.22 g/mL [3]
Melting Point <25°C
Boiling Point 400 °C (752 °F; 673 K) [3]

Table 2: Solubility and Partitioning Behavior of Dicrotophos
Property Value Source(s)
Water Solubility Miscible [3]
Octanol-Water Partition

o -0.5 [1]

Coefficient (log P)

Table 3: Volatility and Stability of Dicrotophos
Property Value Source(s)
Vapor Pressure 0.0001 mmHg [3]

Stability

Decomposes at elevated

temperatures.

[4]

Experimental Protocols for Physicochemical
Property Determination

The determination of the physicochemical properties of chemical substances like Dicrotophos

is standardized by internationally recognized guidelines, primarily those developed by the
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Organisation for Economic Co-operation and Development (OECD). These protocols ensure
data consistency and reliability across different laboratories.

Determination of Vapor Pressure (OECD Guideline 104)

The vapor pressure of a substance is a measure of its volatility. OECD Guideline 104 describes
several methods applicable to different vapor pressure ranges.[3][5][6][7][8] For a substance
with a low vapor pressure like Dicrotophos, the Gas Saturation Method or a Static Method is
often employed.

Experimental Workflow: Gas Saturation Method

Analysis
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Experimental workflow for vapor pressure determination.
Methodology:

o Sample Preparation: A known quantity of Dicrotophos is placed in a temperature-controlled

cell.

o Saturation: A stream of inert gas (e.g., nitrogen) is passed over the sample at a low, constant
flow rate to become saturated with the vapor of the substance.

e Trapping: The gas stream is then passed through a trapping system (e.g., a sorbent tube)
that quantitatively captures the Dicrotophos vapor.

e Analysis: The amount of trapped Dicrotophos is determined using a sensitive analytical
technique such as Gas Chromatography (GC).
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o Calculation: The vapor pressure is calculated from the mass of the substance transported by
a known volume of gas. The experiment is repeated at several temperatures to establish the
vapor pressure curve.[5][7]

Determination of Water Solubility (OECD Guideline 105)

Water solubility is a critical parameter influencing the environmental transport and
bioavailability of a substance. For substances that are miscible with water, a qualitative
assessment is often sufficient. However, for quantitative determination, the Flask Method
described in OECD Guideline 105 is suitable.[4][9][10][11][12]

Methodology:

Preliminary Test: A preliminary test is conducted to estimate the approximate solubility and to
determine the appropriate analytical method.

» Equilibration: An excess amount of Dicrotophos is added to a flask containing purified
water. The flask is then agitated at a constant temperature (typically 20 °C) for a sufficient
period to reach equilibrium (e.g., 24-48 hours).

» Phase Separation: The mixture is centrifuged or filtered to separate the undissolved
substance from the aqueous solution.

e Analysis: The concentration of Dicrotophos in the clear aqueous phase is determined by a
suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) or
Gas Chromatography (GC).

» Replicates: The determination is performed in at least triplicate.

Determination of Octanol-Water Partition Coefficient (log
P) (OECD Guideline 107)

The octanol-water partition coefficient (Kow or P) is a measure of a chemical's lipophilicity and
IS a key parameter in assessing its potential for bioaccumulation. The Shake Flask Method is a
widely used technique for its determination.[1][2][13][14][15]

Methodology:
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o Preparation of Solvents: n-octanol and water are mutually saturated before the experiment.

e Test Substance Addition: A small amount of Dicrotophos is dissolved in either water or n-
octanol.

» Partitioning: The solution is then mixed with the other solvent in a separation funnel. The
funnel is shaken vigorously to allow for the partitioning of the substance between the two
phases until equilibrium is reached.

e Phase Separation: The two phases are separated by allowing them to stand or by
centrifugation.

e Analysis: The concentration of Dicrotophos in both the n-octanol and water phases is
determined using an appropriate analytical technique.

o Calculation: The partition coefficient (P) is calculated as the ratio of the concentration of the
substance in the n-octanol phase to its concentration in the aqueous phase. The logarithm of
P (log P) is then reported.

Mechanism of Action: Acetylcholinesterase
Inhibition

Dicrotophos, like other organophosphate insecticides, exerts its toxic effects by inhibiting the
enzyme acetylcholinesterase (AChE).[1][2] AChE is crucial for the proper functioning of the

nervous system, where it is responsible for the hydrolysis of the neurotransmitter acetylcholine
(ACh) into choline and acetic acid, thus terminating the nerve signal.

The following diagram illustrates the normal functioning of a cholinergic synapse and the
disruption caused by Dicrotophos.
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Mechanism of Acetylcholinesterase Inhibition by Dicrotophos.

Dicrotophos

Irreversible Inhibition
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Signaling Pathway Description:

e Acetylcholine Synthesis and Release: In the presynaptic neuron, acetylcholine (ACh) is
synthesized from choline and acetyl-CoA by the enzyme choline acetyltransferase. It is then
packaged into synaptic vesicles. Upon the arrival of a nerve impulse, these vesicles fuse
with the presynaptic membrane and release ACh into the synaptic cleft.

» Signal Transduction: The released ACh diffuses across the synaptic cleft and binds to
acetylcholine receptors on the postsynaptic neuron, leading to the propagation of the nerve
signal.[16][17][18][19][20]

 Signal Termination (Normal Function): To terminate the signal, the enzyme
acetylcholinesterase (AChE), located in the synaptic cleft, rapidly hydrolyzes ACh into
inactive choline and acetate. The choline is then taken back up into the presynaptic neuron
to be recycled.[16][18][21]

« Inhibition by Dicrotophos: Dicrotophos acts as an irreversible inhibitor of AChE. It
phosphorylates the serine hydroxyl group in the active site of the enzyme, rendering it non-
functional.[21][22][23]

o Consequence of Inhibition: With AChE inhibited, acetylcholine accumulates in the synaptic
cleft, leading to continuous stimulation of the acetylcholine receptors. This results in
hyperactivity of the nervous system, paralysis, and ultimately, the death of the insect.

Conclusion

This technical guide has provided a detailed examination of the physicochemical properties of
the pesticide Dicrotophos, offering quantitative data in a structured format for ease of
reference. The standardized OECD protocols for determining vapor pressure, water solubility,
and the octanol-water partition coefficient have been outlined to ensure the reproducibility of
these critical parameters. Furthermore, the mechanism of action of Dicrotophos as an
acetylcholinesterase inhibitor has been visually represented, clarifying its mode of toxicity at the
molecular level. This comprehensive overview serves as a valuable resource for researchers
and professionals engaged in the study and management of this and similar chemical
compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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